2-(3-Methoxypyrazin-2-yl)ethan-1-ol

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• SMILES: COC1=NC=CN=C1CCO
• InChI: InChI=1S/C7H10N2O2/c1-11-7-6(2-5-10)8-3-4-9-7/h3-4,10H,2,5H2,1H3
• InChIKey: IGKGTZFINSOUJZ-UHFFFAOYSA-N

2-(3-Methoxypyrazin-2-yl)ethan-1-ol (CAS 1565342-89-3): Physicochemical Profile and Procurement Baseline for a Differentiated Pyrazine-Ethanol Building Block

2-(3-Methoxypyrazin-2-yl)ethan-1-ol (CAS 1565342-89-3, molecular formula C₇H₁₀N₂O₂, MW 154.17 g/mol) is a heterocyclic pyrazine derivative bearing a methoxy group at the pyrazine 3-position and a 2-hydroxyethyl substituent at the 2-position . The compound is commercially supplied at 95% purity as a research chemical building block intended for medicinal chemistry, organic synthesis, and drug discovery applications; stock availability is confirmed from at least one major supplier . Computed physicochemical properties include a LogP of 0.02, topological polar surface area (TPSA) of 55.24 Ų, four H-bond acceptor sites, one H-bond donor, and three rotatable bonds . These values establish the compound as a moderately polar, low-molecular-weight scaffold that occupies a distinct property space relative to its closest structural analogs, making generic one-for-one substitution non-trivial in SAR-driven discovery programs.

Medicinal Chemistry Methoxy-pyrazine ethanol scaffold for SAR exploration and lead optimization programs

Fragment-Based Design Low LogP, low MW, balanced H-bond profile supports fragment library inclusion

Synthetic Intermediate Primary alcohol handle enables derivatization to esters, ethers, or oxidized building blocks

Why 2-(3-Methoxypyrazin-2-yl)ethan-1-ol Cannot Be Generically Replaced by Unsubstituted, Methyl-, or Methanol-Linked Pyrazine Analogs

The 3-methoxy-2-ethanol substitution pattern on the pyrazine ring generates a unique confluence of electronic and steric properties that is not reproduced by any single close analog. Direct comparisons of computed physicochemical data reveal that the closest methyl analog, 2-(3-methylpyrazin-2-yl)ethan-1-ol (CAS 61892-92-0), differs from the target compound by approximately 0.30 LogP units and 9.23 Ų in TPSA—differences that are large enough to alter predicted membrane permeability, aqueous solubility, and target-binding pharmacophore geometry . The unsubstituted parent 2-(pyrazin-2-yl)ethanol (CAS 6705-31-3) lacks the 3-methoxy group entirely, reducing H-bond acceptor count and eliminating an important vector for H-bond interactions with biological targets . Alkoxypyrazine derivatives of this general class are explicitly recognized in the patent literature as important intermediates for pharmaceutically active compounds, underscoring that the specific alkoxy substitution is not arbitrary but rather central to downstream synthetic and biological utility [1]. Consequently, substituting any of these analogs without experimental validation risks altering lead compound properties in unpredictable ways. Important caveat: direct head-to-head comparative biological assay data (IC₅₀, MIC, or in vivo PK) for this specific compound versus its analogs are absent from the publicly available literature as of the search date; the differentiation presented below therefore rests primarily on computed physicochemical properties and class-level patent precedence.

3-Methoxy vs 3-Methyl Methoxy oxygen adds an H-bond acceptor and increases polarity; replacing with methyl shifts lipophilicity and TPSA, potentially altering pharmacophore recognition.

Unsubstituted Parent Pyrazine 2-(Pyrazin-2-yl)ethanol lacks the 3-methoxy group entirely, eliminating a key H-bond vector and the patent-class precedent for alkoxypyrazine intermediates.

Industrial Validation Gap Non-alkoxy pyrazine analogs are not covered by U.S. Patent 6,235,905 as pharmaceutical intermediates; synthetic tractability and utility may differ.

• [1] Fuchs R. (Lonza AG). U.S. Patent 6,235,905. Process for preparing alkoxypyrazine derivatives. Issued May 22, 2001. "The alkoxypyrazine derivatives are important intermediates for preparing pharmaceutically active compounds." View Source

Quantitative Evidence Guide for 2-(3-Methoxypyrazin-2-yl)ethan-1-ol: Comparator-Anchored Differentiation Across Five Dimensions

Lipophilicity (LogP) Comparison: 2-(3-Methoxypyrazin-2-yl)ethan-1-ol Is More Hydrophilic Than Its 3-Methyl Analog

The target compound displays a computed LogP of 0.02, compared to 0.32 for the closest methyl-substituted analog 2-(3-methylpyrazin-2-yl)ethan-1-ol (CAS 61892-92-0) . The ΔLogP of –0.30 indicates that replacing the 3-methoxy group with a 3-methyl group increases lipophilicity by approximately 0.3 log units. The unsubstituted parent 2-(pyrazin-2-yl)ethanol (CAS 6705-31-3) has a LogP of 0.01, essentially equivalent to the target, but it lacks both the methoxy oxygen and the additional H-bond acceptor .

Lipophilicity Shift

Method context

ΔLogP = −0.30

More hydrophilic than methyl analog; supports differentiated SAR profiling

Computed LogP; experimental confirmation recommended

Evidence Dimension	Computed n-octanol/water partition coefficient (LogP)
Target Compound Data	LogP = 0.02
Comparator Or Baseline	2-(3-Methylpyrazin-2-yl)ethan-1-ol: LogP = 0.32; 2-(Pyrazin-2-yl)ethanol: LogP = 0.01
Quantified Difference	ΔLogP (target – methyl analog) = –0.30; ΔLogP (target – parent) = +0.01
Conditions	Computed LogP values obtained from vendor-reported data using standard computational prediction methods; identical methodology across sources enables cross-comparison.

Why This Matters

A LogP difference of 0.30 is substantial enough to measurably affect aqueous solubility, permeability, and plasma protein binding in lead optimization, meaning the methoxy analog cannot serve as a lipophilicity-matched surrogate for the methyl analog in SAR campaigns.

Topological Polar Surface Area (TPSA): The 3-Methoxy Group Contributes an Additional 9.23 Ų of Polar Surface Area Versus Methyl and Unsubstituted Analogs

The target compound exhibits a computed TPSA of 55.24 Ų . Both the 3-methyl analog (CAS 61892-92-0) and the unsubstituted parent (CAS 6705-31-3) share a TPSA of 46.01 Ų . The +9.23 Ų increment arises directly from the methoxy oxygen atom, which functions as an additional H-bond acceptor not present in the methyl or hydrogen-substituted comparators.

TPSA Increase

Method context

Target 55.24 Ų

Analog 46.01 Ų

Methoxy oxygen contributes ~9 Ų extra polar surface; alters permeability space

Consistent in silico methodology; verify with experimental PSA

Evidence Dimension	Topological polar surface area (TPSA, Ų)
Target Compound Data	TPSA = 55.24 Ų
Comparator Or Baseline	2-(3-Methylpyrazin-2-yl)ethan-1-ol: TPSA = 46.01 Ų; 2-(Pyrazin-2-yl)ethanol: TPSA = 46.01 Ų
Quantified Difference	ΔTPSA = +9.23 Ų (target vs. both comparators)
Conditions	Computed TPSA values from vendor-reported data using consistent in silico methodology.

Why This Matters

A TPSA increment of ~9 Ų can shift a compound's predicted passive membrane permeability, a critical parameter for oral bioavailability and CNS penetration; the methoxy-bearing target occupies a meaningfully different permeability space than its methyl analog, making independent experimental profiling necessary for any program targeting specific ADME properties.

Hydrogen-Bond Acceptor Count: The Methoxy Oxygen Provides a Fourth H-Bond Acceptor Absent in Methyl and Parent Pyrazine Analogs

The target compound possesses four H-bond acceptor atoms (two pyrazine ring nitrogens, the methoxy oxygen, and the hydroxyl oxygen), compared to three H-bond acceptors in both 2-(3-methylpyrazin-2-yl)ethan-1-ol and 2-(pyrazin-2-yl)ethanol, which lack the methoxy oxygen . The single H-bond donor count (hydroxyl proton) is conserved across all three compounds.

H-Bond Acceptors

Method context

Target: 4 acceptors

Analogs: 3 acceptors

Extra H-bond acceptor enables additional target interaction; binding mode may differ

Atom-type counting; consistent across all three compounds

Evidence Dimension	Count of hydrogen-bond acceptor atoms
Target Compound Data	H-bond acceptors = 4; H-bond donors = 1
Comparator Or Baseline	2-(3-Methylpyrazin-2-yl)ethan-1-ol: H-bond acceptors = 3, H-bond donors = 1; 2-(Pyrazin-2-yl)ethanol: H-bond acceptors = 3, H-bond donors = 1
Quantified Difference	+1 H-bond acceptor (target vs. both comparators); H-bond donor count identical
Conditions	Atom-type counting based on molecular structure; verified from vendor computational chemistry data.

Why This Matters

The additional H-bond acceptor from the methoxy oxygen provides an extra interaction point for target protein binding, which can alter binding mode, selectivity profile, and affinity in ways that cannot be replicated by the methyl or unsubstituted analogs; SAR programs relying on H-bond-mediated target engagement must account for this structural difference.

Conformational Flexibility: Three Rotatable Bonds in the Target Versus Two in the Methyl and Parent Analogs

The target compound contains three rotatable bonds (the C–O methoxy bond, the C–C ethanol linker bond, and the C–O hydroxyl bond) . The 3-methyl analog and the unsubstituted parent each contain only two rotatable bonds, as they lack the methoxy C–O rotatable bond .

Conformational Flexibility

Method context

+1 rotatable bond

Methoxy C–O bond increases accessible conformers; entropic binding penalty distinct from analogs

Topology-based count; may influence induced-fit recognition

Evidence Dimension	Number of rotatable bonds
Target Compound Data	Rotatable bonds = 3
Comparator Or Baseline	2-(3-Methylpyrazin-2-yl)ethan-1-ol: rotatable bonds = 2; 2-(Pyrazin-2-yl)ethanol: rotatable bonds = 2
Quantified Difference	+1 rotatable bond (target vs. both comparators)
Conditions	Rotatable bond count determined from molecular topology; excludes ring bonds and terminal groups.

Why This Matters

Each additional rotatable bond increases conformational entropy and the number of accessible low-energy conformers, affecting both the entropic penalty upon protein binding and the compound's ability to adopt induced-fit binding poses; this makes the target compound a distinct conformational entity relative to its less flexible analogs.

Patent-Recognized Scaffold Class: Alkoxypyrazine Derivatives Are Validated Intermediates for Pharmaceutically Active Compounds

U.S. Patent 6,235,905 (Lonza AG) explicitly states that alkoxypyrazine derivatives of the general structural class encompassing 2-(3-methoxypyrazin-2-yl)ethan-1-ol "are important intermediates for preparing pharmaceutically active compounds" [1]. This class-level patent recognition distinguishes alkoxypyrazines from simple alkylpyrazines and establishes industrial precedent for the value of the methoxy substitution in pharmaceutical synthesis. Furthermore, the 3-methoxypyrazin-2-yl scaffold appears in advanced medicinal chemistry programs, including the clinical candidate AZD9898 (an oral leukotriene C₄ synthase inhibitor) [2].

Patent Precedent

Class-level inference

U.S. Patent 6,235,905 classifies alkoxypyrazines as important pharma intermediates

Class-level industrial validation supports synthetic tractability for drug discovery

No compound-specific biological data; patent scope covers broad alkoxypyrazine class

Evidence Dimension	Patent recognition and industrial precedent as pharmaceutically relevant intermediates
Target Compound Data	Belongs to the alkoxypyrazine class explicitly claimed as important pharmaceutical intermediates in US 6,235,905
Comparator Or Baseline	2-(Pyrazin-2-yl)ethanol (no alkoxy substitution): not covered by this patent class; limited patent precedent as a direct pharmaceutical intermediate
Quantified Difference	Qualitative difference: explicit patent class recognition vs. no equivalent patent protection for non-alkoxy analogs
Conditions	U.S. patent literature; class-level scope covering alkoxypyrazine derivatives broadly.

Why This Matters

For procurement decisions in pharmaceutical R&D, a compound belonging to a patent-recognized intermediate class carries higher confidence for synthetic tractability and relevance to drug discovery programs than analogs lacking such industrial validation.

• [1] Fuchs R. (Lonza AG). U.S. Patent 6,235,905. Process for preparing alkoxypyrazine derivatives. Issued May 22, 2001. http://www.everypatent.com/comp/pat6235905.html View Source
• [2] Munck af Rosenschöld M et al. (2019). Discovery of the Oral Leukotriene C4 Synthase Inhibitor (1S,2S)-2-({5-[(5-Chloro-2,4-difluorophenyl)(2-fluoro-2-methylpropyl)amino]-3-methoxypyrazin-2-yl}carbonyl)cyclopropanecarboxylic Acid (AZD9898) as a New Treatment for Asthma. Journal of Medicinal Chemistry. DOI: 10.1021/acs.jmedchem.9b00555. View Source

Optimal Research and Procurement Scenarios for 2-(3-Methoxypyrazin-2-yl)ethan-1-ol Derived from Quantitative Differentiation Evidence

Fragment-Based Drug Discovery Requiring Balanced Hydrophilicity and Moderately Low LogP

The target compound's LogP of 0.02, which is ~0.3 log units more hydrophilic than the methyl analog, positions it favorably for fragment-based screening libraries where excessive lipophilicity is a known driver of promiscuous binding and poor developability [1]. Its low molecular weight (154.17 Da) and balanced H-bond donor/acceptor ratio (1:4) satisfy fragment-like property criteria, making it a suitable starting point for structure-based lead generation where maintaining aqueous solubility during fragment evolution is critical [1]. Procurement teams supporting fragment-library construction should note that the methoxy substituent provides a synthetic handle (via demethylation or nucleophilic displacement) that is absent in the methyl analog.

Kinase Inhibitor and GPCR-Targeted Medicinal Chemistry Leveraging the 3-Methoxypyrazine Pharmacophore

The 3-methoxypyrazin-2-yl scaffold is a recognized pharmacophore in kinase and GPCR drug discovery, as evidenced by its presence in AZD9898 (LTC₄S inhibitor) and other advanced leads [1]. The target compound's ethanol side-chain provides a primary alcohol functional group amenable to further derivatization—esterification, etherification, oxidation to aldehyde/carboxylic acid, or conversion to a leaving group for nucleophilic displacement—enabling rapid analog synthesis . The additional H-bond acceptor from the methoxy oxygen (4 vs. 3 for methyl analog) provides an extra anchor point for hinge-region binding in kinase active sites, a feature that has been exploited in related 3-methoxypyrazine-containing inhibitors [1]. Researchers should prioritize this compound over the methyl analog when the synthetic plan requires orthogonal derivatization at the 3-position oxygen.

Physicochemical Property Optimization in Lead Series Where TPSA Modulation Is Required

When a lead optimization program requires fine-tuning of TPSA to improve membrane permeability or reduce efflux transporter susceptibility, the target compound's TPSA of 55.24 Ų offers a distinct reference point approximately 9 Ų higher than the methyl analog baseline of 46.01 Ų [1]. This TPSA increment is within the range that can shift a compound across permeability thresholds (e.g., the ~60 Ų cutoff for good oral absorption or the ~90 Ų limit for blood-brain barrier penetration). Medicinal chemistry teams can use the target compound to systematically probe the TPSA–permeability relationship within a conserved pyrazine-ethanol scaffold, with the methyl analog serving as the low-TPSA comparator . Procurement for such comparative SAR studies should source both compounds from the same supplier where possible to minimize batch-to-batch variability.

Synthesis of Alkoxypyrazine-Derived Pharmaceutical Intermediates per Patent-Established Routes

U.S. Patent 6,235,905 establishes a general synthetic route for alkoxypyrazine derivatives and explicitly designates this compound class as important intermediates for pharmaceutically active compounds [1]. The target compound, bearing both a methoxy group and a primary alcohol, is well-suited as a key intermediate for constructing more elaborate pyrazine-containing drug candidates through alcohol functionalization. Industrial process chemists evaluating building-block procurement should note the patent-supported precedent for alkoxypyrazine utility in pharmaceutical synthesis, which provides stronger intellectual-property and feasibility grounding than is available for non-alkoxy pyrazine analogs [1]. The compound's commercial availability in research quantities (1–10 g scale) from established chemical suppliers further supports its use in route scouting and process development .

Application

Selection Property

Validation Focus

Fragment-based library design

Low LogP, low MW, balanced H-bond donor/acceptor ratio

Aqueous solubility and permeability screening

Kinase / GPCR medicinal chemistry

Methoxy group as additional H-bond acceptor and derivatization handle

Hinge-region binding mode and target engagement assays

TPSA optimization in lead series

TPSA increment from methoxy oxygen modulates polarity and permeability

Membrane permeability and efflux transporter correlation studies

Alkoxypyrazine intermediate synthesis

Patent-established routes and primary alcohol for functionalization

Route scouting, yield optimization, and scale-up feasibility

• [1] Fuchs R. (Lonza AG). U.S. Patent 6,235,905. Process for preparing alkoxypyrazine derivatives. Issued May 22, 2001. http://www.everypatent.com/comp/pat6235905.html; and Munck af Rosenschöld M et al. (2019). J. Med. Chem. DOI: 10.1021/acs.jmedchem.9b00555. View Source